Cas no 2171996-07-7 (4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-hydroxybutanoic acid)

• Product Name: 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-hydroxybutanoic acid
• CAS No: 2171996-07-7
• MF: C₂₃H₂₁N₃O₇
• MW: 451.428745985031
• CID: 6428188
• PubChem ID: 165538063
• Update Time: 2025-08-02

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-hydroxybutanoic acid
• EN300-1515628
• 2171996-07-7
• 4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}-2-hydroxybutanoic acid

• Inchi： 1S/C23H21N3O7/c27-19(22(29)30)9-10-24-21(28)18-11-20(33-26-18)25-23(31)32-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,11,17,19,27H,9-10,12H2,(H,24,28)(H,25,31)(H,29,30)
• InChI Key： DJGCVEOUQLFBGX-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(NCCC(C(=O)O)O)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.13795002g/mol
• Monoisotopic Mass: 451.13795002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 151Ų

Additional information on 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-hydroxybutanoic acid

Introduction to 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-hydroxybutanoic Acid (CAS No. 2171996-07-7)

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-hydroxybutanoic acid (CAS No. 2171996-07-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and oxazole, with a unique structure that includes a hydroxybutanoic acid moiety. The compound's intricate structure and functional groups make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The fluorene moiety in the compound is a tricyclic aromatic hydrocarbon that is widely used in organic synthesis due to its stability and versatility. The methoxycarbonyl group attached to the fluorene ring serves as a protecting group, which can be selectively removed under specific conditions to reveal the underlying amine functionality. This feature is particularly useful in the synthesis of complex molecules, where protecting groups are essential for controlling reactivity and selectivity.

The 1,2-oxazole ring is another key structural element of the compound. Oxazoles are heterocyclic compounds that contain one oxygen and one nitrogen atom in a five-membered ring. They are known for their biological activity and are often found in natural products and pharmaceuticals. In this compound, the oxazole ring is functionalized with an amino group and a formamido group, which contribute to its overall reactivity and potential biological properties.

The hydroxybutanoic acid moiety at the C4 position adds further complexity to the molecule. Hydroxy acids are important in various biological processes, including cell signaling and metabolism. The presence of this group can influence the compound's solubility, stability, and interactions with biological targets.

Recent research has highlighted the potential of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-hydroxybutanoic acid in several areas of medicinal chemistry. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory properties. The combination of the fluorene and oxazole moieties may enhance the compound's ability to modulate inflammatory responses, making it a valuable lead for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, this compound has also been investigated for its antimicrobial properties. Research has demonstrated that certain fluorene derivatives can effectively inhibit the growth of various bacteria and fungi. The presence of the hydroxybutanoic acid moiety may further enhance these antimicrobial activities by improving the compound's ability to penetrate cell membranes.

Another area of interest is the use of this compound in cancer research. Fluorene derivatives have been shown to exhibit cytotoxic effects on cancer cells, potentially through mechanisms such as DNA intercalation or disruption of cellular processes. The unique structure of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-hydroxybutanoic acid may provide new insights into the design of more effective anticancer agents.

The synthesis of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-hydroxybutanoic acid involves several steps, each requiring precise control over reaction conditions. The initial step typically involves the formation of the fluorene derivative with a protected amine group. This is followed by the introduction of the oxazole ring through a suitable coupling reaction. The final step involves the attachment of the hydroxybutanoic acid moiety and deprotection of the amine group.

One of the challenges in synthesizing this compound is ensuring high yields and purity while maintaining the integrity of sensitive functional groups. Recent advancements in synthetic methods have made it possible to achieve these goals more efficiently. For example, the use of green chemistry principles has led to more environmentally friendly synthetic routes that reduce waste and energy consumption.

In conclusion, 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-hydroxybutanoic acid (CAS No. 2171996-07-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further investigation into its biological activities and therapeutic potential. As research continues to advance, this compound may play a significant role in developing new treatments for various diseases.